Cas no 139158-24-0 (4-methyl-5-tricyclo[3.3.1.1~3,7~]dec-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione)

• Product Name: 4-methyl-5-tricyclo[3.3.1.1~3,7~]dec-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CAS No: 139158-24-0
• MF: C₁₃H₁₉N₃S
• MW: 249.375061273575
• CID: 1262533
• PubChem ID: 2921134
• Update Time: 2025-04-20

4-methyl-5-tricyclo[3.3.1.1~3,7~]dec-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-tricyclo[3.3.1.1~3,7~]dec-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-triazole-3-thiol, 4-methyl-5-tricyclo[3.3.1.1~3,7~]dec-1-yl-
• 5-(Adamantan-1-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-(1-adamantyl)-4-methyl-1H-1,2,4-triazole-5-thione
• NCGC00245649-01
• MLS000677232
• BRN 4873000
• STK663544
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-
• 3-(1-Adamantyl)-4-methyl-5-mercapto-1,2,4-triazole
• SMR000271056
• 2,4-Dihydro-4-methyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-3H-1,2,4-triazole-3-thione
• AKOS003269195
• SR-01000247768-1
• 139158-24-0
• 5-adamantanyl-4-methyl-1,2,4-triazole-3-thiol
• DTXSID70160943
• 4-methyl-5-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-4H-1,2,4-triazole-3-thiol
• CHEMBL1486901
• 5-(1-adamantyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• HMS2534D08
• AG-205/13547024
• 5-(1-adamantyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• SR-01000247768

• Inchi： 1S/C13H19N3S/c1-16-11(14-15-12(16)17)13-5-8-2-9(6-13)4-10(3-8)7-13/h8-10H,2-7H2,1H3,(H,15,17)
• InChI Key： ANNIHKXRSJJMHU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C23CC4CC(CC(C4)C2)C3)N1C

Computed Properties

• Exact Mass: 249.13017
• Monoisotopic Mass: 249.129968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.54
• Boiling Point: 333.5°C at 760 mmHg
• Flash Point: 155.5°C
• Refractive Index: 1.816
• PSA: 27.63